Cas no 1859-33-2 (1-Methylazepan-4-one)

1-Methylazepan-4-one Properties

Names and Identifiers

• 1-Methylazepan-4-one
• 1-Methylhexahydro-4H-azepin-4-one
• 4H-Azepin-4-One,Hexahydro-1-Methyl Hhydrochloride
• 1-methyl-1,2,3,5,6,7-hexahydroazepin-4-one
• 1-methyl-1H-hexahydroazepin-4-one
• 1-methyl-4-azepanone
• 1-methyl-azepan-4-one
• 1-Methyl-hexahydro-azepin-4-on
• 1-Methyl-hexahydroazepinon-4
• 2,3,4,5,6,7-hexahydro-1-methylazepin-4-one
• HEXAHYDRO-1-METHYL-4H-AZEPIN-4-ONE
• N-METHYL HOMOPIPERIDONE
• 1-Methylazepan-4-one。hcl forM
• SCHEMBL4624283
• DTXSID20294409
• N-methylazepan-4-one
• 4H-Azepin-4-one, hexahydro-1-methyl-
• FT-0648925
• 1859-33-2
• AKOS005174093
• 4H-Azepin-4-one,hexahydro-1-methyl
• 1-methylazepan-4-one
• EN300-85683
• AS-30744
• HXCVYSRFFKEHEA-UHFFFAOYSA-N
• 1-methyl-hexahydro-4H-azepin-4-one
• 2,4-Hexadienedioic acid, 1-methyl ester, (2Z,4Z)-
• J-521445
• A812988
• MFCD03426977
• CS-0343108
• AM20090140
• ALBB-013598
• DB-065546
• +Expand

• MDL： MFCD03426977
• InChIKey： HXCVYSRFFKEHEA-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c1-8-5-2-3-7(9)4-6-8/h2-6H2,1H3
• SMILES： CN1CCCC(=O)CC1

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.1
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 0.60910
• PSA: 20.31000
• Refractive Index: 1.459
• Boiling Point: 196 ºC
• Melting Point: NA
• Vapor Pressure: 0.4±0.4 mmHg at 25°C
• Flash Point: 67 ºC
• Density: 0.965

1-Methylazepan-4-one Security Information

• Safety Instruction： CAUT
• Hazard Statement： CAUTION: May irritate eyes, skin

1-Methylazepan-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%